2,2,3,3,14,14,15,15-octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Structure: This compound features a hexadecane backbone interrupted by four oxygen atoms (tetraoxa) and two silicon atoms (disila) at positions 3 and 12. Each silicon is bonded to two methyl groups, resulting in an octamethyl substitution pattern (C10H26O4Si2 with methyl groups at Si centers) .
Properties
IUPAC Name |
tert-butyl-[2-[2-[2-[tert-butyl(dimethyl)silyl]oxyethoxy]ethoxy]ethoxy]-dimethylsilane | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H42O4Si2/c1-17(2,3)23(7,8)21-15-13-19-11-12-20-14-16-22-24(9,10)18(4,5)6/h11-16H2,1-10H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRHMXCJJJAXWPE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCOCCOCCO[Si](C)(C)C(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H42O4Si2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.7 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 2,2,3,3,14,14,15,15-octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane typically involves the reaction of silane derivatives with organic compounds containing oxygen atoms. The reaction conditions often require the presence of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and quality of the compound .
Chemical Reactions Analysis
2,2,3,3,14,14,15,15-Octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized in the presence of strong oxidizing agents, leading to the formation of silicon-oxygen bonds.
Reduction: Reduction reactions can break silicon-oxygen bonds, resulting in the formation of simpler silicon-containing compounds.
Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other atoms or groups, often using reagents like halogens or alkylating agents.
Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and halogens for substitution. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
2,2,3,3,14,14,15,15-Octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane has a wide range of applications in scientific research, including:
Chemistry: Used as a precursor in the synthesis of other silicon-containing compounds and as a reagent in various organic reactions.
Biology: Investigated for its potential use in drug delivery systems due to its unique structure and biocompatibility.
Medicine: Explored for its potential therapeutic properties, including its ability to interact with biological molecules.
Industry: Utilized in the production of advanced materials, such as silicon-based polymers and coatings.
Mechanism of Action
The mechanism of action of 2,2,3,3,14,14,15,15-octamethyl-4,7,10,13-tetraoxa-3,14-disilahexadecane involves its interaction with molecular targets through its silicon and oxygen atoms. These interactions can lead to the formation of stable complexes with other molecules, influencing various biochemical pathways. The specific pathways involved depend on the context of its application, such as drug delivery or material synthesis .
Comparison with Similar Compounds
Key Properties :
- Molecular Formula : C16H36O4Si2 (exact mass requires confirmation).
- Structural Features : Linear siloxane chain with alternating oxygen and silicon atoms, flanked by methyl groups.
- Applications: Likely used as a hydrophobic spacer or crosslinker in silicone-based polymers due to its stable siloxane (Si-O-Si) linkages and non-polar methyl substituents .
Structural Analogs
Functional Group Variations
Methyl vs. Ethoxy Substituents :
Siloxane vs. PEG Chains :
Physicochemical Properties
| Property | Target Compound | 4,7,10,13-Tetraoxa-3,14-Disilahexadecane (CAS 28844-70-4) | Mal-dPEG(4)-COOH |
|---|---|---|---|
| Hydrophobicity | High (due to methyl) | Moderate (no methyl) | Low (PEG backbone) |
| Reactivity | Low (stable siloxane) | Moderate (bare siloxane) | High (maleimide/carboxyl) |
| Molecular Weight | ~320–340 g/mol (estimated) | 262.5 g/mol | 389.4 g/mol |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
